Cas no 39816-35-8 (2-Methoxy-5-(2-nitrovinyl)phenol)

• Product Name: 2-Methoxy-5-(2-nitrovinyl)phenol
• CAS No: 39816-35-8
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD00848686
• CID: 321421
• PubChem ID: 672279
• Update Time: 2025-05-22

2-Methoxy-5-(2-nitrovinyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(2-nitrovinyl)phenol
• 2-methoxy-5-[(E)-2-nitroethenyl]phenol
• 2-Methoxy-5-[(E)-2-nitrovinyl]phenol
• Ethylene, 1-nitro-2-[3-hydroxy-4-methoxyphenyl]-
• phenol, 2-methoxy-5-[(E)-2-nitroethenyl]-
• trans-4-methoxy-3-hydroxy-beta-nitrostyrene
• 3-(5-p-Tolyl-1H-pyrrol-2-yl)-propionicacid
• D95577
• CHEMBL594180
• BHA24282
• 39816-35-8
• NSC196548
• 176242-82-3
• 1-(3-Hydroxy-4-methoxyphenyl)-2-nitroethene
• (E)-2-methoxy-5-(2-nitrovinyl)phenol
• AKOS015964456
• CS-0089194
• AK-906/36708001
• LS-11274
• 2-methoxy-5-[(1E)-2-nitroethenyl]phenol
• 2-methoxy-5-(2-nitroethenyl)phenol
• 3-HYDROXY-4-METHOXYNITROSTYRENE
• A824746
• AKOS001743771
• J-503149
• 5-{2-nitrovinyl}-2-methoxyphenol
• EN300-1848698
• NSC-196548
• Phenol, 2-methoxy-5-[(1E)-2-nitroethenyl]-
• MFCD00848686
• ALBB-031220
• STK763015
• G61012

• MDL： MFCD00848686
• Inchi： 1S/C9H9NO4/c1-14-9-3-2-7(6-8(9)11)4-5-10(12)13/h2-6,11H,1H3/b5-4+
• InChI Key： QGCVJPGJBCRIEV-SNAWJCMRSA-N
• SMILES： O(C)C1C=CC(/C=C/[N+](=O)[O-])=CC=1O

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.053158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.3

Experimental Properties

• Density: 1.308
• Boiling Point: 384.2°Cat760mmHg
• Flash Point: 186.2°C
• Refractive Index: 1.615
• PSA: 75.28000
• LogP: 2.17140

Additional information on 2-Methoxy-5-(2-nitrovinyl)phenol

Recent Advances in the Study of 2-Methoxy-5-(2-nitrovinyl)phenol (CAS: 39816-35-8): A Promising Compound in Chemical Biology and Medicine

2-Methoxy-5-(2-nitrovinyl)phenol (CAS: 39816-35-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This phenolic compound, characterized by a nitrovinyl moiety, exhibits a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its potential as a lead compound for drug development.

One of the key areas of research involves the compound's interaction with cellular targets, particularly its ability to modulate redox-sensitive pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Methoxy-5-(2-nitrovinyl)phenol acts as a potent inhibitor of NF-κB signaling, a pathway implicated in chronic inflammation and cancer progression. The study utilized molecular docking and in vitro assays to confirm the compound's binding affinity to key proteins in the NF-κB pathway, suggesting its potential as an anti-inflammatory agent.

Another significant advancement is the development of novel synthetic routes for 2-Methoxy-5-(2-nitrovinyl)phenol. A recent paper in Organic Letters (2024) described a green chemistry approach using catalytic hydrogenation, which improved the yield and reduced the environmental impact of the synthesis. This method not only enhances the scalability of production but also addresses the growing demand for sustainable pharmaceutical manufacturing practices.

In the context of antimicrobial applications, a 2023 study in the European Journal of Medicinal Chemistry highlighted the compound's efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the nitrovinyl group's ability to disrupt bacterial cell membranes and inhibit essential enzymes. These findings position 2-Methoxy-5-(2-nitrovinyl)phenol as a promising candidate for addressing the global challenge of antibiotic resistance.

Looking ahead, ongoing research is exploring the compound's potential in combination therapies. Preliminary data from a 2024 study presented at the American Chemical Society meeting indicated synergistic effects when 2-Methoxy-5-(2-nitrovinyl)phenol was co-administered with conventional chemotherapeutic agents, enhancing their cytotoxicity against cancer cells while reducing side effects. This approach could pave the way for more effective and tolerable cancer treatments.

In conclusion, the growing body of research on 2-Methoxy-5-(2-nitrovinyl)phenol (CAS: 39816-35-8) underscores its multifaceted potential in chemical biology and medicine. From its role in modulating inflammatory pathways to its applications in antimicrobial and anticancer therapies, this compound represents a valuable asset in the quest for novel therapeutic strategies. Future studies should focus on advancing preclinical evaluations and addressing formulation challenges to facilitate its transition into clinical development.